(1S,5R,6S)-6-phenyl-3-azabicyclo[3.2.0]heptane hydrochloride

Specification

• CAS No.: 2044705-96-4
• Molecular Formula: C12H16ClN
• Molecular Weight: 209.72
• IUPAC Name: (1S,5R,6S)-6-phenyl-3-azabicyclo[3.2.0]heptane;hydrochloride
• Standard InChI: InChI=1S/C12H15N.ClH/c1-2-4-9(5-3-1)11-6-10-7-13-8-12(10)11;/h1-5,10-13H,6-8H2;1H/t10-,11-,12+;/m1./s1
• Standard InChI Key: GCFJVEPROAMAPP-HSASPSRMSA-N
• SMILES: C1C2CNCC2C1C3=CC=CC=C3.Cl

Introduction

(1S,5R,6S)-6-phenyl-3-azabicyclo[3.2.0]heptane hydrochloride is a bicyclic amine compound that belongs to the broader category of alkaloids. It features a unique bicyclic structure incorporating a nitrogen atom within one of the rings, which contributes to its potential pharmacological properties. This compound has garnered significant interest in medicinal chemistry, particularly in neuropharmacology, due to its interactions with neurotransmitter systems in the human body.

Synthesis Methods

The synthesis of (1S,5R,6S)-6-phenyl-3-azabicyclo[3.2.0]heptane hydrochloride can be achieved through several methods, including photolytic cyclization of bisallylammonium salts. These methods are critical for obtaining the desired stereoisomer with high purity and yield, necessary for pharmacological studies.

Mechanism of Action

The compound primarily interacts with neurotransmitter receptors in the central nervous system, influencing serotonin and dopamine pathways. These pathways are crucial for mood regulation and neurological function.

Potential Therapeutic Applications

Given its interaction with neurotransmitter systems, (1S,5R,6S)-6-phenyl-3-azabicyclo[3.2.0]heptane hydrochloride is a subject of research for potential therapeutic applications in neuropharmacology.

Hazard Classification

• Acute Toxicity: Harmful if swallowed (H302)

• Skin Irritation: Causes skin irritation (H315)

• Eye Irritation: Causes serious eye irritation (H319)

• Respiratory Irritation: May cause respiratory irritation (H335)

Handling and Storage

The compound should be handled with caution, using protective equipment to avoid skin and eye contact. It should be stored in a well-ventilated area, away from incompatible substances.